Cas no 1934375-28-6 (2-azaspiro3.3heptane-1-carboxamide)

• Product Name: 2-azaspiro3.3heptane-1-carboxamide
• CAS No: 1934375-28-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5246549
• Update Time: 2025-05-21

2-azaspiro3.3heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptane-1-carboxamide
• 2-azaspiro3.3heptane-1-carboxamide

• Inchi： 1S/C7H12N2O/c8-6(10)5-7(4-9-5)2-1-3-7/h5,9H,1-4H2,(H2,8,10)
• InChI Key： OQNJHQTWNGLYOT-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)C2(CCC2)CN1

Additional information on 2-azaspiro3.3heptane-1-carboxamide

2-Azaspiro[3.3]heptane-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 1934375-28-6, commonly referred to as 2-azaspiro[3.3]heptane-1-carboxamide, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic amides family, which are characterized by their spirocyclic structure—a feature that often imparts unique chemical and biological properties. The spiro[3.3]heptane core of this molecule is a bicyclic system where two rings are joined at a single atom, creating a rigid and potentially bioactive structure.

Recent studies have highlighted the potential of 2-azaspiro[3.3]heptane-1-carboxamide as a promising scaffold for drug discovery. Its structure allows for various functional group substitutions, making it versatile for exploring different biological activities. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibition, where the nitrogen atom in the azaspiro ring can coordinate with metal ions, potentially disrupting enzyme function.

The synthesis of 2-azaspiro[3.3]heptane-1-carboxamide typically involves multi-step organic reactions, including ring-closing metathesis and amide bond formation. These methods ensure the formation of the spirocyclic core and the carboxamide group, which is crucial for its bioactivity. The compound's stability and solubility properties have been optimized through structural modifications, enhancing its suitability for pharmacological studies.

In terms of biological activity, 2-azaspiro[3.3]heptane-1-carboxamide has shown potential in anti-inflammatory and analgesic applications. Preclinical studies suggest that it may modulate pain pathways by interacting with specific receptors or enzymes involved in pain signaling. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for targeting intracellular therapeutic sites.

One of the most recent advancements in the study of 2-azaspiro[3.3]heptane-1-carboxamide involves its application in peptide-based drug delivery systems. Researchers have explored its use as a linker in peptide conjugates, where its rigid structure enhances stability and bioavailability. This innovation could pave the way for more effective therapeutic agents in treating chronic diseases such as cancer and neurodegenerative disorders.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular interactions of 2-azaspiro[3.3]heptane-1-carboxamide with biological targets. Molecular docking studies have revealed key binding motifs that could be exploited to design more potent derivatives. These insights are critical for optimizing the compound's pharmacokinetic properties and minimizing off-target effects.

In conclusion, 2-azaspiro[3.3]heptane-1-carboxamide represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a promising candidate for future drug development efforts.